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Compound of Interest

Compound Name: N-Acetyl-L-tyrosine-d3

Cat. No.: B12416434

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of N-Acetyl-L-tyrosine-d3.

This guide provides immediate, procedural, and step-by-step guidance for the safe handling of
N-Acetyl-L-tyrosine-d3 in a laboratory setting. By adhering to these protocols, you can
minimize risks and ensure the integrity of your research.

Personal Protective Equipment (PPE)

When handling N-Acetyl-L-tyrosine-d3, a comprehensive approach to personal protection is
crucial. The following table summarizes the required and recommended PPE.
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Protection Type Specific Equipment

Standard

Purpose

Safety glasses with
Eye Protection side shields or

chemical goggles.

ANSI 787.1,
European Standard
EN166

To protect eyes from
dust particles and
splashes.[1][2]

Nitrile or other
Hand Protection chemically resistant

gloves.

To prevent skin

contact.[1]

Body Protection Laboratory coat.

To prevent
contamination of
personal clothing and
skin.[1][3]

NIOSH/MSHA or
European Standard
EN 149 approved

respirator.

Respiratory Protection

NIOSH (US) or CEN
(EV)

Recommended when
handling large
quantities, if exposure
limits are exceeded,

or if irritation occurs.

[2]4]

Hazard Identification and First Aid

While N-Acetyl-L-tyrosine is generally considered to have low toxicity, it is important to be
aware of potential hazards and the appropriate first aid response. The toxicological properties

of this specific deuterated compound have not been fully investigated.[4]
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Exposure Route

Potential Hazard

First Aid Measures

Eye Contact

May cause serious eye

irritation or damage.[2][5]

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

[2]14]

Skin Contact

May cause skin irritation.[4][6]

Wash off immediately with
soap and plenty of water while
removing all contaminated
clothing and shoes. Get
medical attention if irritation
persists.[2][5]

Inhalation

May cause respiratory tract

irritation.[4]

Remove from exposure to
fresh air immediately. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Seek

medical attention.[4]

Ingestion

May cause gastrointestinal

irritation.[4]

Do NOT induce vomiting. If the
person is conscious and alert,
rinse their mouth and drink 2-4
cupfuls of milk or water. Seek

medical attention.[4]

Handling and Storage Protocols

Proper handling and storage are vital to maintain the chemical integrity of N-Acetyl-L-tyrosine-

d3 and to ensure a safe laboratory environment.

Engineering Controls:

o Work in a well-ventilated area. For handling larger quantities or when there is a risk of

generating dust, a chemical fume hood is recommended.[1]
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Safe Handling Practices:

e Avoid contact with skin, eyes, and clothing.[2][4]
e Do not breathe dust.[2]

e Wash hands thoroughly after handling.[4]

» When weighing the powder, do so in a draft-shielded balance or a fume hood to prevent
aerosolization.[1]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[2][4]

Keep the container tightly closed when not in use.[4]

Avoid humidity, sunlight, and high temperatures.[6]

Incompatible with strong oxidizing agents.[7]

Spill and Disposal Plan

In the event of a spill or for routine disposal, follow these procedures.

Spill Cleanup:

e Don appropriate PPE: Wear gloves, safety goggles, and a lab coat.[1]

o Contain the spill: Sweep up the spilled solid material, taking care not to generate dust.[4]

o Collect the material: Place the swept-up material into a suitable, closed container for
disposal.[4][8]

» Decontaminate the area: Clean the spill area with soap and water.[1]

Waste Disposal:
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» Waste containing N-Acetyl-L-tyrosine-d3 should be handled in accordance with local, state,
and federal regulations for chemical waste.[1]

e As stable isotopes are not radioactive, no special precautions for radioactivity are necessary.

[1]

e The disposal procedures are generally the same as for the unlabeled compound.[1] Dispose
of the material as you would with a non-hazardous material, following all applicable
regulations.[6]

Experimental Workflow for Handling N-Acetyl-L-
tyrosine-d3

The following diagram outlines the standard operational procedure for handling N-Acetyl-L-
tyrosine-d3 in a laboratory setting.
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Figure 1. A workflow diagram for the safe handling of N-Acetyl-L-tyrosine-d3.

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b12416434?utm_src=pdf-body-img
https://www.benchchem.com/product/b12416434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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